![molecular formula C8H9BrN2O B2941159 5-Bromo-2-(cyclopropylmethyl)pyridazin-3(2H)-one CAS No. 1936387-82-4](/img/structure/B2941159.png)
5-Bromo-2-(cyclopropylmethyl)pyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Bromo-2-(cyclopropylmethyl)pyridazin-3(2H)-one is an organic compound belonging to the pyridazinone family. It is a white crystalline solid that is soluble in most organic solvents. It is a useful reagent for synthetic organic chemistry and has been used as a building block for a wide range of organic compounds. It has also been used in the synthesis of various drugs and pharmaceuticals.
Scientific Research Applications
Chemical Synthesis and Photophysical Properties
Research has shown that derivatives of pyridazinone, such as 5-Bromo-2-(cyclopropylmethyl)pyridazin-3(2H)-one, play a significant role in the synthesis of complex molecules. For example, the synthesis and characterization of heteroleptic cyclometalated iridium(III) complexes demonstrate how brominated pyridazinones can serve as essential building blocks. These complexes exhibit a range of electrochemical and photophysical properties, making them suitable for applications in organic light-emitting devices (OLEDs) and as markers for biological labeling (Stagni et al., 2008).
Synthesis of Heterocyclic Compounds
The compound's versatility is further illustrated in the synthesis of novel pyridazinones and their reactions to form various heterocyclic compounds. Such synthetic routes highlight the utility of bromopyridazinones in organic synthesis, contributing to the development of new materials with potential pharmaceutical applications. The reactions often lead to products with moderate antimicrobial activities, indicating the relevance of these compounds in medicinal chemistry research (Hajja et al., 2009).
properties
IUPAC Name |
5-bromo-2-(cyclopropylmethyl)pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrN2O/c9-7-3-8(12)11(10-4-7)5-6-1-2-6/h3-4,6H,1-2,5H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCDQQTLZRJKWEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2C(=O)C=C(C=N2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-(cyclopropylmethyl)pyridazin-3(2H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.